Cas no 890937-48-1 (1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890937-48-1
• MF: C₁₉H₁₆ClN₅O
• MW: 365.816242218018
• CID: 6555133
• Update Time: 2025-06-07

1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-

• Inchi： 1S/C19H16ClN5O/c1-12-3-4-13(20)9-17(12)25-19-16(10-23-25)18(21-11-22-19)24-14-5-7-15(26-2)8-6-14/h3-11H,1-2H3,(H,21,22,24)
• InChI Key： CDLDRSIVHQLYSE-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=C(OC)C=C2)=C2C=NN(C3=CC(Cl)=CC=C3C)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-48-1)

The compound 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-48-1) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and versatile applications. The molecule's structure is characterized by a pyrazolo[3,4-d]pyrimidine core, which is further substituted with a 5-chloro-2-methylphenyl group at position 1 and a 4-methoxyphenyl group at position N of the amine moiety.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrazolo[3,4-d]pyrimidine scaffold has been shown to exhibit potent biological activity due to its ability to interact with various protein targets. In this context, 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been investigated for its potential as a modulator of cellular signaling pathways, making it a promising candidate for anticancer drug development.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazolo[3,4-d]pyrimidine ring system followed by substitution reactions to introduce the desired substituents. Researchers have optimized these synthetic routes to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies. The use of advanced techniques such as microwave-assisted synthesis and catalytic methods has further enhanced the efficiency of this process.

In terms of pharmacological properties, 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has demonstrated remarkable selectivity towards specific kinases, which are often overexpressed in cancer cells. This selectivity is attributed to the steric and electronic properties of its substituents, particularly the electron-withdrawing chlorine atom and the electron-donating methoxy group. These groups play a crucial role in modulating the molecule's interaction with target proteins, thereby influencing its bioactivity.

Beyond its pharmacological applications, this compound has also been explored for its potential in materials science. The pyrazolopyrimidine core exhibits unique electronic properties that make it suitable for use in organic electronics. For instance, researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs). The molecule's ability to form stable π-conjugated systems has been found to enhance charge transport properties, making it a valuable component in next-generation electronic devices.

Recent advancements in computational chemistry have further deepened our understanding of 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine's molecular interactions. Through molecular docking studies and quantum mechanical calculations, scientists have been able to predict its binding affinities towards various biological targets with high accuracy. These insights have paved the way for rational drug design strategies aimed at improving the compound's efficacy and reducing off-target effects.

In conclusion, 1-(5-chloro-2-methylphenyl)-N-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-48-1) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activity position it as a key player in both therapeutic development and materials innovation. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and technology.